Cas no 1214997-78-0 (4-Iodo-1-methyl-1H-pyrazole-3-carbaldehyde)
4-Iodo-1-methyl-1H-pyrazole-3-carbaldehyde is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its key structural features include an iodine substituent at the 4-position and a formyl group at the 3-position, making it a valuable intermediate for cross-coupling reactions, such as Suzuki or Sonogashira couplings, as well as further functionalization. The 1-methyl group enhances stability and influences reactivity patterns. This compound is particularly useful in the development of pyrazole-based scaffolds for medicinal chemistry applications, including kinase inhibitors and agrochemicals. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic workflows.
1214997-78-0 structure
Product Name:4-Iodo-1-methyl-1H-pyrazole-3-carbaldehyde
CAS No:1214997-78-0
MF:C5H5IN2O
MW:236.010473012924
MDL:MFCD19704865
CID:822807
PubChem ID:53302348
Update Time:2025-06-07
4-Iodo-1-methyl-1H-pyrazole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-Iodo-1-methyl-1H-pyrazole-3-carbaldehyde
- 4-iodo-1-methyl-1H-Pyrazole-3-carboxaldehyde
- 4-iodo-1-methylpyrazole-3-carbaldehyde
- DTXSID10693381
- EN300-4263233
- AT14258
- DB-349390
- STL587851
- WLZ3437
- Z1269158156
- MFCD19704865
- 1214997-78-0
- SCHEMBL15277593
- AKOS015915547
- 1H-Pyrazole-3-carboxaldehyde, 4-iodo-1-methyl-
-
- MDL: MFCD19704865
- Inchi: 1S/C5H5IN2O/c1-8-2-4(6)5(3-9)7-8/h2-3H,1H3
- InChI Key: SDWBNGXXAAJVJM-UHFFFAOYSA-N
- SMILES: IC1C(C=O)=NN(C)C=1
Computed Properties
- Exact Mass: 235.94466g/mol
- Monoisotopic Mass: 235.94466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 34.9Ų
4-Iodo-1-methyl-1H-pyrazole-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM188915-1g |
4-iodo-1-methyl-1H-pyrazole-3-carbaldehyde |
1214997-78-0 | 95% | 1g |
$489 | 2021-08-05 | |
| abcr | AB554217-100 mg |
4-Iodo-1-methyl-1H-pyrazole-3-carbaldehyde; . |
1214997-78-0 | 100MG |
€343.30 | 2022-03-24 | ||
| abcr | AB554217-250 mg |
4-Iodo-1-methyl-1H-pyrazole-3-carbaldehyde; . |
1214997-78-0 | 250MG |
€454.70 | 2022-03-24 | ||
| abcr | AB554217-500 mg |
4-Iodo-1-methyl-1H-pyrazole-3-carbaldehyde; . |
1214997-78-0 | 500MG |
€589.80 | 2022-03-24 | ||
| abcr | AB554217-1 g |
4-Iodo-1-methyl-1H-pyrazole-3-carbaldehyde; . |
1214997-78-0 | 1g |
€787.20 | 2022-03-24 | ||
| Chemenu | CM188915-1g |
4-iodo-1-methyl-1H-pyrazole-3-carbaldehyde |
1214997-78-0 | 95% | 1g |
$663 | 2023-02-03 | |
| Alichem | A049002863-1g |
4-Iodo-1-methyl-1H-pyrazole-3-carbaldehyde |
1214997-78-0 | 95% | 1g |
$434.66 | 2023-09-04 | |
| Enamine | EN300-4263233-0.05g |
4-iodo-1-methyl-1H-pyrazole-3-carbaldehyde |
1214997-78-0 | 95% | 0.05g |
$174.0 | 2023-07-08 | |
| Enamine | EN300-4263233-0.1g |
4-iodo-1-methyl-1H-pyrazole-3-carbaldehyde |
1214997-78-0 | 95% | 0.1g |
$257.0 | 2023-07-08 | |
| Enamine | EN300-4263233-0.25g |
4-iodo-1-methyl-1H-pyrazole-3-carbaldehyde |
1214997-78-0 | 95% | 0.25g |
$367.0 | 2023-07-08 |
4-Iodo-1-methyl-1H-pyrazole-3-carbaldehyde Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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